Cas no 2228749-71-9 (4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine
• CAS No: 2228749-71-9
• MF: C₁₀H₁₀N₂S₂
• MW: 222.329799175262
• CID: 6547596
• PubChem ID: 165608948
• Update Time: 2025-06-09

4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine
• 2228749-71-9
• EN300-1749932
• 4-[3-(methylsulfanyl)phenyl]-1,3-thiazol-2-amine

• Inchi： 1S/C10H10N2S2/c1-13-8-4-2-3-7(5-8)9-6-14-10(11)12-9/h2-6H,1H3,(H2,11,12)
• InChI Key： SSNAFXSVFPFHEP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC=C(C=1)SC

Computed Properties

• Exact Mass: 222.02854067g/mol
• Monoisotopic Mass: 222.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine

Research Brief on 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine (CAS: 2228749-71-9): Recent Advances and Applications

In recent years, the compound 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine (CAS: 2228749-71-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive agents. The unique structural features of this compound, including the methylsulfanylphenyl and thiazol-2-amine moieties, contribute to its diverse biological activities, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in inflammatory pathways. The researchers utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. These findings suggest that 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine could serve as a lead compound for the development of anti-inflammatory drugs.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an antimicrobial agent. The study revealed that 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine exhibits strong activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold.

In addition to its therapeutic applications, 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine has also been investigated for its role in chemical biology research. A recent study published in ACS Chemical Biology utilized this compound as a chemical probe to study thiazole-dependent metabolic pathways in cancer cells. The findings provided new insights into the metabolic reprogramming of cancer cells and identified potential targets for anticancer therapy.

The synthesis and optimization of 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described an efficient and scalable synthetic route for the compound, which could facilitate its further development and commercialization. The researchers optimized reaction conditions to improve yield and purity, making the compound more accessible for both academic and industrial research.

Despite these promising developments, challenges remain in the clinical translation of 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the growing body of research on this compound underscores its potential as a versatile tool in drug discovery and chemical biology.

In conclusion, 4-3-(methylsulfanyl)phenyl-1,3-thiazol-2-amine (CAS: 2228749-71-9) represents a promising candidate for further investigation in the fields of medicinal chemistry and chemical biology. Its diverse biological activities, coupled with recent advancements in its synthesis and application, make it a valuable asset for researchers seeking to develop novel therapeutic agents. Future studies should focus on addressing the remaining challenges and exploring new applications for this intriguing compound.